Cas no 923242-63-1 (N-(4-Chlorophenyl)piperazine-1-carboxamide)

• Product Name: N-(4-Chlorophenyl)piperazine-1-carboxamide
• CAS No: 923242-63-1
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 2109781
• PubChem ID: 16228142
• Update Time: 2025-09-27

N-(4-Chlorophenyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-1-Piperazinecarboxamide
• N-(4-chlorophenyl)piperazine-1-carboxamide
• BBL031007
• STL154022
• 923242-63-1
• VS-10176
• AKOS000204912
• SCHEMBL654537
• DA-40508
• EN300-57854
• F75940
• N-(4-Chlorophenyl)piperazine-1-carboxamide

• Inchi： 1S/C11H14ClN3O/c12-9-1-3-10(4-2-9)14-11(16)15-7-5-13-6-8-15/h1-4,13H,5-8H2,(H,14,16)
• InChI Key： NEMZGGVOBLEPTO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(N1CCNCC1)=O

Computed Properties

• Exact Mass: 239.0825398g/mol
• Monoisotopic Mass: 239.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.4